2-methyl-5-({[2-(methylthio)phenyl]amino}sulfonyl)benzamide

• IUPAC Name: 2-methyl-5-[(2-methylsulfanylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C15H16N2O3S2/c1-10-7-8-11(9-12(10)15(16)18)22(19,20)17-13-5-3-4-6-14(13)21-2/h3-9,17H,1-2H3,(H2,16,18)
• InChI Key: CGFLTMKXKAPSLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2SC)C(=O)N
• Molecular Formula: C15H16N2O3S2
• Molecular Weight: 336.4 g/mol

Description

2-methyl-5-({[2-(methylthio)phenyl]amino}sulfonyl)benzamide is a chemical compound that has been widely studied in scientific research due to its potential therapeutic properties. It is a member of the sulfonamide family of compounds, which have been shown to have a variety of biological activities. In

Mechanism of Action

The mechanism of action of 2-methyl-5-({[2-(methylthio)phenyl]amino}sulfonyl)benzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. It has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. This inhibition leads to a decrease in the pH of the tumor microenvironment, which can inhibit the growth and spread of cancer cells.
Biochemical and Physiological Effects:
2-methyl-5-({[2-(methylthio)phenyl]amino}sulfonyl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, as well as to have anti-inflammatory and antimicrobial activities. It has also been shown to have a protective effect on the liver, reducing the damage caused by certain toxins.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-5-({[2-(methylthio)phenyl]amino}sulfonyl)benzamide in lab experiments is its well-characterized synthesis method, which allows for the production of high-quality, pure compound. Another advantage is its potential therapeutic properties, which make it a promising candidate for further study. However, one limitation is its relatively low solubility in water, which can make it difficult to use in certain types of experiments.

Future Directions

There are many potential future directions for the study of 2-methyl-5-({[2-(methylthio)phenyl]amino}sulfonyl)benzamide. One area of interest is its potential as a cancer treatment, particularly in combination with other drugs or therapies. Another area of interest is its potential as an anti-inflammatory or antimicrobial agent. Further studies are needed to fully understand the mechanism of action of this compound and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-methyl-5-({[2-(methylthio)phenyl]amino}sulfonyl)benzamide involves the reaction of 2-methyl-5-nitrobenzenesulfonamide with 2-(methylthio)aniline in the presence of a reducing agent such as iron powder or tin(II) chloride. The resulting product is then treated with hydrochloric acid to yield the final compound. This synthesis method has been optimized in recent years to improve the yield and purity of the product.

Scientific Research Applications

2-methyl-5-({[2-(methylthio)phenyl]amino}sulfonyl)benzamide has been studied for its potential therapeutic properties in a variety of scientific research applications. It has been shown to have anti-inflammatory, antitumor, and antimicrobial activities. In particular, it has been studied as a potential treatment for cancer, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.